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Compound of Interest

Compound Name: 2-Iodobenzaldehyde

Cat. No.: B048337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Iodobenzaldehyde (CAS No. 26260-02-6), a crucial reagent in synthetic organic chemistry

and drug discovery. Adherence to these protocols is essential for ensuring laboratory safety

and minimizing risk to personnel.

Hazard Identification and Classification
2-Iodobenzaldehyde is classified as a hazardous substance. The primary hazards are

associated with irritation to the skin, eyes, and respiratory system.[1][2][3][4] It is crucial to

understand and mitigate these risks through proper handling and the use of personal protective

equipment.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.
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Hazard Class Category GHS Code Hazard Statement

Skin

Corrosion/Irritation
2 H315 Causes skin irritation

Serious Eye

Damage/Eye Irritation
2 H319

Causes serious eye

irritation

Specific Target Organ

Toxicity (Single

Exposure)

3 H335
May cause respiratory

irritation

Signal Word:Warning[2]

NFPA 704 Rating
The National Fire Protection Association (NFPA) 704 diamond provides a quick visual

representation of the hazards associated with a substance.

Health Flammability Instability Special

2 1 0 N/A

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Iodobenzaldehyde is fundamental to

its safe handling and storage.
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Property Value

Molecular Formula C₇H₅IO

Molecular Weight 232.02 g/mol

Appearance White to light beige crystalline powder

Melting Point 36-39 °C (lit.)

Boiling Point 266.3 °C at 760 mmHg

Density 1.883 g/cm³

Flash Point 114.8 °C

Vapor Pressure 0.00873 mmHg at 25°C

Solubility Soluble in Methanol

Storage Temperature 2-8°C

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are paramount in preventing

exposure to 2-Iodobenzaldehyde.

Engineering Controls
Ventilation: Work with 2-Iodobenzaldehyde should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[2]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[2]

Personal Protective Equipment (PPE)
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PPE Type Specification

Eye/Face Chemical safety goggles or a face shield.

Skin
Chemical-resistant gloves (e.g., nitrile rubber),

and a lab coat.

Respiratory

For operations that may generate dust or

aerosols, a NIOSH-approved respirator with an

appropriate cartridge.

Safe Handling and Storage
Proper handling and storage practices are critical to maintaining the integrity of the chemical

and ensuring a safe laboratory environment.

Handling
Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust or fumes.[2]

Wash hands thoroughly after handling.

Use only in a well-ventilated area or a chemical fume hood.[2]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Keep refrigerated at 2-8°C.

Protect from light and moisture.

Incompatible Materials: Strong oxidizing agents.[2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[2]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Fire and Explosion Hazard Data
While not highly flammable, 2-Iodobenzaldehyde can combust at high temperatures.

Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder, or

appropriate foam.

Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO₂), and

hydrogen iodide.[2]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures
In the case of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE as

described in Section 3.2.

Environmental Precautions: Prevent the material from entering drains or waterways.

Methods for Cleaning Up: Carefully sweep up the solid material, avoiding dust generation.

Place in a sealed, labeled container for disposal.

Toxicological Information
The toxicological properties of 2-Iodobenzaldehyde have not been fully investigated.[2] The

available information indicates that it is an irritant to the skin, eyes, and respiratory system.

Acute Toxicity
Specific quantitative data on acute toxicity (e.g., LD50, LC50) for 2-Iodobenzaldehyde is not

readily available in public literature.

Experimental Protocols for Irritation Studies
While specific experimental data for 2-Iodobenzaldehyde is lacking, the following are

generalized methodologies based on OECD guidelines that would be employed to assess skin

and eye irritation potential.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

Objective: To determine the potential of a substance to cause irreversible or reversible

inflammatory changes to the skin.

Methodology:

A small amount (0.5 g or 0.5 mL) of the test substance is applied to a small area of skin

(approx. 6 cm²) of a test animal (typically an albino rabbit).

The substance is held in contact with the skin with a porous gauze dressing for a specified

period (usually 4 hours).

After the exposure period, the dressing is removed, and the skin is cleansed.
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The skin is observed for signs of erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

The severity of the reactions is scored, and the substance is classified based on the

scores.

OECD Guideline 405: Acute Eye Irritation/Corrosion

Objective: To assess the potential of a substance to produce irritation or damage to the eye.

Methodology:

A small, measured amount (0.1 mL of a liquid or 0.1 g of a solid) of the test substance is

instilled into the conjunctival sac of one eye of a test animal (typically an albino rabbit).

The other eye remains untreated and serves as a control.

The eyes are observed for effects on the cornea, iris, and conjunctiva at specific intervals

(e.g., 1, 24, 48, and 72 hours) after instillation.

The severity of the ocular lesions is scored.

The substance is classified based on the persistence and severity of the observed eye

reactions.

Visualized Safety Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-
Iodobenzaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b048337?utm_src=pdf-body
https://www.benchchem.com/product/b048337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Handling Cleanup & Disposal

Emergency Response

Risk Assessment Gather PPE Setup Workspace Weigh/Measure Perform Reaction

Exposure

Workup/Purification

Spill

Decontaminate Dispose Waste Store Properly

Accidental Release Protocol

First Aid Measures

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Iodobenzaldehyde.

Disposal Considerations
Waste disposal must be conducted in accordance with all applicable federal, state, and local

regulations. Chemical waste should be collected in a designated, labeled container and

disposed of through a licensed waste disposal company. Do not dispose of down the drain or in

household trash.

Disclaimer: This document is intended as a guide for trained professionals and does not

replace a formal risk assessment. All laboratory personnel should be thoroughly trained in the

safe handling of hazardous chemicals. Always consult the most current Safety Data Sheet

(SDS) from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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